molecular formula C6H18NO7P B158850 Triethanolamine phosphate CAS No. 10017-56-8

Triethanolamine phosphate

Cat. No. B158850
CAS RN: 10017-56-8
M. Wt: 247.18 g/mol
InChI Key: NHFDKKSSQWCEES-UHFFFAOYSA-N
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Description

Triethanolamine phosphate is a chemical compound with the molecular formula C6H18NO7P . It is used as a corrosion inhibitor .


Molecular Structure Analysis

The molecular weight of Triethanolamine phosphate is 247.18 . More detailed structural information or analysis is not available in the search results.


Chemical Reactions Analysis

Triethanolamine phosphate has been used in a phosphating coating strategy to protect bare magnesium alloy. The addition of Triethanolamine significantly enhances the protective performance of the phosphating coating .


Physical And Chemical Properties Analysis

Triethanolamine phosphate is a solid under normal conditions . It has a melting point of 106°C . It is also hygroscopic .

Scientific Research Applications

Application 1: Corrosion Resistance Enhancement in Magnesium Alloys

  • Scientific Field : Electrochemistry and Material Science .
  • Summary of the Application : Triethanolamine (TEA) is used in a phosphating coating strategy to protect bare magnesium alloys, which are prone to corrosion. The addition of TEA significantly enhances the protective performance of the phosphating coating .
  • Methods of Application or Experimental Procedures : The phosphating coating primarily consists of CaHPO4⋅2H2O. The presence of TEA leads to the excellent crystallinity of CaHPO4 crystals, which can be ascribed to the destructive effect of H2 bubbles evolution on the deposition of CaHPO4 crystals and the alleviated compactness of phosphating coating due to the inhibitive effect of TEA on the galvanic corrosion between α-Mg and β-Mg17Al12 phases .
  • Results or Outcomes : The modified phosphating coating is more uniform and denser, providing better protection to the bare magnesium alloy. Electrochemical tests demonstrate that the addition of TEA significantly enhances the protective performance of the phosphating coating .

Application 2: Cosmetics and Personal Care Products

  • Scientific Field : Cosmetology .
  • Summary of the Application : Triethanolamine is commonly used in cosmetics and personal care products as an emulsifier, pH adjuster, and fragrance ingredient . It is often found in skin creams, lotions, sunscreens, and shampoos .
  • Methods of Application or Experimental Procedures : Triethanolamine can help to improve the texture, stability, and effectiveness of these products . It is added during the formulation process to ensure that the product maintains its consistency and effectiveness over time .
  • Results or Outcomes : The use of Triethanolamine in these products results in improved texture, stability, and effectiveness .

Application 3: Industrial Surfactants

  • Scientific Field : Industrial Chemistry .
  • Summary of the Application : Triethanolamine is used primarily in making surfactants, such as for emulsifier . It is a common ingredient in formulations used for both industrial and consumer products .
  • Methods of Application or Experimental Procedures : Triethanolamine neutralizes fatty acids, adjusts and buffers the pH, and solubilizes oils and other ingredients that are not completely soluble in water .
  • Results or Outcomes : The use of Triethanolamine in these applications results in the production of effective surfactants that can be used in a variety of industrial and consumer products .

Application 4: Cement Production

  • Scientific Field : Civil Engineering .
  • Summary of the Application : Triethanolamine is used in cement production as a grinding aid . It helps to prevent agglomeration and coating of the powder at the surface of balls and mill wall .
  • Methods of Application or Experimental Procedures : The triethanolamine is mixed with the cement clinker during the grinding process. This allows the cement particles to be ground more finely, improving the overall performance of the cement .
  • Results or Outcomes : The use of Triethanolamine in cement production results in improved grinding efficiency and enhanced performance of the cement .

Application 5: Holography

  • Scientific Field : Optics .
  • Summary of the Application : Triethanolamine is used in holography as a component of the developer solution .
  • Methods of Application or Experimental Procedures : The triethanolamine is mixed with other chemicals to create a developer solution. This solution is then used to develop the holographic image .
  • Results or Outcomes : The use of Triethanolamine in holography results in the successful development of holographic images .

Application 6: Electroless Plating

  • Scientific Field : Material Science .
  • Summary of the Application : Triethanolamine is used in electroless plating, a method of plating metal by chemical rather than electrical means .
  • Methods of Application or Experimental Procedures : In the process, the part to be plated is immersed in a solution containing a salt of the metal to be deposited, a reducing agent, and triethanolamine .
  • Results or Outcomes : The use of Triethanolamine in electroless plating results in uniform and smooth metal plating .

Safety And Hazards

Triethanolamine phosphate can cause skin and eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is advised. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, personnel should be evacuated to safe areas .

properties

IUPAC Name

2-[bis(2-hydroxyethyl)amino]ethanol;phosphoric acid
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InChI

InChI=1S/C6H15NO3.H3O4P/c8-4-1-7(2-5-9)3-6-10;1-5(2,3)4/h8-10H,1-6H2;(H3,1,2,3,4)
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InChI Key

NHFDKKSSQWCEES-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CO)N(CCO)CCO.OP(=O)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

C6H18NO7P
Source PubChem
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Related CAS

90506-92-6, 90506-32-4, 91647-92-6, 93762-65-3, 97489-28-6, 90506-38-0, 90506-35-7, 90506-36-8, 97468-06-9, 90506-33-5, 21071-31-8, 67953-52-0, 97468-08-1, 32154-53-3, 91783-04-9, 96792-57-3, 96792-58-4, 85408-21-5, 90506-34-6, 97489-29-7, 97489-30-0, 97358-82-2, 90506-37-9, 90506-59-5, 97468-10-5, 97468-07-0, 97468-09-2, 102-71-6 (Parent)
Record name Phosphoric acid, mono(C8-18 and C18-unsatd. branched and linear alkyl) esters, compds. with triethanolamine
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Record name Phosphoric acid, C6-10-alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, C20-22-alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, C13-15-branched and linear alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, C12-16-branched and linear alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, C12-18-alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, C6-10-branched and linear alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid triethanolamine salt
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Record name Phosphoric acid, polymer with 2,2′,2′′-nitrilotris[ethanol]
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Record name Phosphoric acid, C9-11-branched and linear alkyl esters, compds. with triethanolamine
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Record name Ethanol, 2,2′,2′′-nitrilotris-, phosphate (2:1) (salt)
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Record name Phosphoric acid, C6-12-alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, C12-14-branched and linear alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, C16-20-branched and linear alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, mono-C13-15-branched alkyl esters, compds. with triethanolamine (1:2)
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Record name Phosphoric acid, C12-18-branched and linear alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, bis(C8-18 and C18-unsatd. branched and linear alkyl) esters, compds. with triethanolamine
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Record name Triethanolamine phosphate
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DSSTOX Substance ID

DTXSID401031793
Record name Phosphoric acid triethanolamine salt
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Molecular Weight

247.18 g/mol
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Physical Description

Liquid
Record name Ethanol, 2,2',2''-nitrilotris-, phosphate (1:?)
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Product Name

Triethanolamine phosphate

CAS RN

10017-56-8, 94095-44-0, 97489-19-5, 97489-46-8, 67953-52-0, 21071-31-8
Record name Triethanolamine phosphate
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Record name Phosphoric acid, mixed cetyl and oleyl esters, compds. with triethanolamine
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Record name Phosphoric acid, C16 and C18-unsatd. alkyl esters, compds. with triethanolamine
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Record name Phosphoric acid, mixed Bu and iso-Bu esters, compds. with triethanolamine
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Record name Triethanolamine phosphate
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Record name Phosphoric acid, polymer with 2,2',2''-nitrilotris(ethanol)
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Record name Ethanol, 2,2',2''-nitrilotris-, phosphate (1:?)
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Record name Phosphoric acid triethanolamine salt
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Record name Triethylammonium, salt with phosphoric acid
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Record name TRIETHANOLAMINE PHOSPHATE
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Synthesis routes and methods I

Procedure details

77 grams of triethanolamine (0.52 mole) is added to 200 grams of water with stirring, followed by the addition of 20 grams of an 85% solution of phosphoric acid (0.17 mole phosphoric acid), to form a solution of triethanolamine phosphate. 221 grams (0.76 mole) of antimony trioxide, 1201 grams of water, and 147 grams (1.51 moles) of hydrogen peroxide are heated at reflux for approximately 22 minutes. The triethanolamine phosphate solution from above is then charged to the reaction mixture. The product is a colloidal dispersion of hydrous antimony pentoxide particles in an essentially aqueous medium. The dispersion contains approximately 9% antimony, has an average particle size of less than 40 Å, and is stabilized with approximately 0.3 moles of the alkanolamine salt per mole of antimony.
Quantity
77 g
Type
reactant
Reaction Step One
Name
Quantity
200 g
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.17 mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

This mixture was then heated to 150° F. to 180° F. for 36 minutes. The triethanol amine and phosphoric acid react to form the stabilizer, triethanolamine phosphate, in situ within the reaction vessel. The resulting sol was then spray dried at temperatures ranging from 140° F. to 700° F.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Triethanolamine phosphate
Reactant of Route 2
Reactant of Route 2
Triethanolamine phosphate
Reactant of Route 3
Triethanolamine phosphate
Reactant of Route 4
Triethanolamine phosphate
Reactant of Route 5
Reactant of Route 5
Triethanolamine phosphate
Reactant of Route 6
Triethanolamine phosphate

Citations

For This Compound
325
Citations
JL Przybylinski - SPE International Conference on Oilfield Chemistry?, 1989 - onepetro.org
… were diethylenetriamine pentamethylenephosphonic acid, hydroxyethylidene pentamethylenephosphonic acid, hydroxyethylidene diphosphonic acid, a triethanolamine …
Number of citations: 41 onepetro.org
M Fillet, I Bechet, P Chiap, P Hubert… - … of Chromatography A, 1995 - Elsevier
… The effect of the type and concentration of cyclodextrin added to a triethanolamine-phosphate buffer (pH 3.0) on chiral resolution and migration times was studied. The propranolol …
Number of citations: 114 www.sciencedirect.com
PF Thompson, KF Lorking - Corrosion, 1957 - meridian.allenpress.com
… of these metals of the addition of triethanolamine phosphate, formerly used as a corrosion … rosion of copper are stabilized by triethanolamine phosphate. The copper went into solution …
Number of citations: 7 meridian.allenpress.com
BF Abramović, FF Gaál - Microchemical journal, 1985 - Elsevier
The possibility of applying a new indicator reaction, ie, periodate-triethanolamine, as the indicator in titrations of ethylenediamine-N,N,N′,N′-tetracetic acid (EDTA), 1,2-…
Number of citations: 4 www.sciencedirect.com
A Varma… - 1986 - apps.dtic.mil
… 1% solutions of mercaptobenzothiazol and triethanolamine phosphate used to simulate the sample matrix. Copper nitrate in 1, 2, 5, and 10 percent concentrations was used as the com…
Number of citations: 0 apps.dtic.mil
Y Zhao, Y Chen, X Li, D Chen, M Wu - Cement and Concrete Research, 2023 - Elsevier
… (TEA·C 18 H 30 O 3 S, TDS) and triethanolamine phosphate (TEA·H 3 PO 4 , TP) were investigated … In this connection, triethanolamine phosphate (TEA·H 3 PO 4 , TP) may be a crucial …
Number of citations: 3 www.sciencedirect.com
M Naldi, J Fiori, R Gotti, A Périat, JL Veuthey… - … of pharmaceutical and …, 2014 - Elsevier
… UHPLC system was equipped with C18 analytical column (50 mm × 2.1 mm, 1.8 μm), utilizing a mobile phase composed of pH 2.5 triethanolamine phosphate buffer (0.1 M) and …
Number of citations: 64 www.sciencedirect.com
A Van Eeckhaut, Y Michotte - Electrophoresis, 2006 - Wiley Online Library
… The best conditions for chiral separation were obtained using a 75 mM triethanolamine-phosphate buffer (pH 2.5) containing 0.4 mg/mL heptakis(2,3-diacetyl-6-sulfato)-β-CD and 10% …
D Wyllie, AW Morgan - Journal of Applied Chemistry, 1965 - Wiley Online Library
… this inhibitor combination was much superior to triethanolamine phosphate with sodium mercaptobenzothiazole and superior to sodium benzoate with sodium nitrite. It was little affected …
Number of citations: 7 onlinelibrary.wiley.com
FK Główka, M Karaźniewicz-Łada - Chromatographia, 2008 - Springer
… Resolution of the analytes was obtained in silica capillary filled with chiral selector-heptakis 2,3,6-tri-O-methyl–β-cyclodextrin in triethanolamine-phosphate buffer. Calibration curves for …
Number of citations: 9 link.springer.com

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